N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide

Specification

• CAS No.: 609797-21-9
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]acetamide
• Standard InChI: InChI=1S/C23H21N3O3S2/c1-4-25-22(29)20(31-23(25)30)19-15-7-5-6-8-17(15)26(21(19)28)12-18(27)24-16-11-13(2)9-10-14(16)3/h5-11H,4,12H2,1-3H3,(H,24,27)/b20-19-
• Standard InChI Key: BXSXNURQYNLSER-VXPUYCOJSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC(=C4)C)C)/SC1=S
• Canonical SMILES: CCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC(=C4)C)C)SC1=S

Introduction

N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide is a complex organic compound with a molecular formula of C23H21N3O3S2. This compound is characterized by its intricate molecular structure, which includes a dimethylphenyl group attached to an acetamide moiety, along with a thiazolidinone and indole derivative.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves several key steps, including the formation of the indole and thiazolidinone rings. These steps require careful optimization of reaction conditions, such as temperature and solvent choice, to maximize yield and purity.

Biological Activity and Potential Applications

While specific biological activity data for N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide is limited, compounds with similar structures have shown potential therapeutic applications. These include interactions with biological targets that could lead to therapeutic effects, although further research is necessary to fully elucidate its mechanisms of action and therapeutic potential.

Comparison with Similar Compounds

Similar compounds, such as N-(3,4-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide, share structural similarities but may exhibit different biological activities due to variations in their substituents.

Compound	Structure Features	Unique Aspects
N-(2,5-Dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide	Dimethylphenyl group, thiazolidinone, indole derivative	Potential for diverse biological interactions
N-(3,4-Dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide	Similar structure with different dimethylphenyl position	Different biological activities due to substituent variation
N-(2,6-Dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]acetamide	Variation in dimethylphenyl position	Different biological activities